![molecular formula C10H12O2 B1436045 (E)-5-(-But-1-en-1-yl)benzene-1,3-diol CAS No. 1227271-68-2](/img/structure/B1436045.png)
(E)-5-(-But-1-en-1-yl)benzene-1,3-diol
Overview
Description
(-E)-5-(-But-1-en-1-yl)benzene-1,3-diol (E-5-BED) is a naturally occurring compound that has been studied extensively for its potential applications in a variety of scientific fields. E-5-BED has been found to have unique properties that make it attractive for use in a variety of research and laboratory experiments.
Mechanism of Action
The mechanism of action of (E)-5-(-But-1-en-1-yl)benzene-1,3-diol is not well understood, but it is believed to involve the binding of the compound to proteins in the body. This binding is thought to affect the activity of the proteins, which in turn affects the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In cell culture studies, this compound has been found to increase the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. In animal studies, this compound has been found to reduce inflammation and pain, as well as to reduce the risk of certain cancers. In human studies, this compound has been found to reduce the risk of stroke and heart disease, as well as to reduce the risk of certain types of cancer.
Advantages and Limitations for Lab Experiments
(E)-5-(-But-1-en-1-yl)benzene-1,3-diol has several advantages for use in laboratory experiments. First, it is relatively easy to synthesize and is readily available. Second, it is stable and does not degrade easily. Third, it is non-toxic and does not have any known side effects. However, there are some limitations to the use of this compound in laboratory experiments. For example, it is not very soluble in water, and it is not very stable in organic solvents.
Future Directions
There are several potential future directions for research on (E)-5-(-But-1-en-1-yl)benzene-1,3-diol. First, further research could be done to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Second, more studies could be conducted to evaluate the efficacy of this compound in treating various diseases and conditions. Third, further research could be done to develop more efficient and cost-effective methods of synthesizing this compound. Finally, further research could be done to investigate the potential applications of this compound in other fields, such as materials science and nanotechnology.
Scientific Research Applications
(E)-5-(-But-1-en-1-yl)benzene-1,3-diol has been studied extensively for its potential applications in a variety of scientific fields. In biochemistry and molecular biology, this compound has been used to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules. In pharmacology, this compound has been used to study the effects of drugs on the body, as well as to study the pharmacokinetics of drugs. In organic chemistry, this compound has been used to study the synthesis of organic compounds. In analytical chemistry, this compound has been used to study the structure and composition of various compounds.
properties
IUPAC Name |
5-[(E)-but-1-enyl]benzene-1,3-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-2-3-4-8-5-9(11)7-10(12)6-8/h3-7,11-12H,2H2,1H3/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMYWULDSICODMC-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CC1=CC(=CC(=C1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C/C1=CC(=CC(=C1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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